Cas no 25186-17-8 (Bis(4-fluorophenyl)phosphine)

• Product Name: Bis(4-fluorophenyl)phosphine
• CAS No: 25186-17-8
• MF: C₁₂H₉F₂P
• MW: 222.170430898666
• MDL: MFCD23701667
• CID: 859547
• PubChem ID: 13332986
• Update Time: 2025-05-21

Bis(4-fluorophenyl)phosphine Chemical and Physical Properties

Names and Identifiers

• Bis(4-fluorophenyl)phosphine
• bis(4-fluorophenyl)phosphane
• AGN-PC-00M3KK
• AK119796
• bis(p-fluorophenyl)phosphine
• di(p-fluoro)phosphine
• di(p-fluorophenyl)phosphine
• KB-251080
• Phosphine, bis(4-fluorophenyl)-
• SureCN3081541
• SCHEMBL3081541
• AKOS016010915
• 25186-17-8
• G79257
• DTXSID70537196

• MDL： MFCD23701667
• Inchi： 1S/C12H9F2P/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8,15H
• InChI Key： DQHUBXVOJVHJAH-UHFFFAOYSA-N
• SMILES： P(C1C=CC(=CC=1)F)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 222.04107
• Monoisotopic Mass: 222.04099361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: No data available
• Boiling Point: 268.1±40.0 °C at 760 mmHg
• Flash Point: 115.9±27.3 °C
• PSA: 0
• LogP: 2.59410
• Vapor Pressure: No data available

Bis(4-fluorophenyl)phosphine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on Bis(4-fluorophenyl)phosphine

Bis(4-fluorophenyl)phosphine (CAS No. 25186-17-8): Properties, Applications, and Industry Insights

Bis(4-fluorophenyl)phosphine (CAS No. 25186-17-8) is an organophosphorus compound that has garnered significant attention in recent years due to its versatile applications in organic synthesis, material science, and pharmaceutical research. This fluorinated phosphine derivative is characterized by its unique molecular structure, where two 4-fluorophenyl groups are bonded to a central phosphorus atom. The presence of fluorine atoms imparts distinct electronic and steric properties, making it a valuable building block in modern chemistry.

The compound's chemical formula C12H9F2P and molecular weight of 222.17 g/mol position it as a key intermediate in the development of advanced materials. Researchers have particularly focused on its role in cross-coupling reactions, where it serves as an efficient ligand for transition metal catalysts. The growing interest in sustainable chemistry solutions has further highlighted the importance of Bis(4-fluorophenyl)phosphine, as it enables more efficient synthetic pathways with reduced environmental impact.

In the pharmaceutical sector, Bis(4-fluorophenyl)phosphine derivatives have shown promise in drug discovery programs. The compound's ability to modify biological activity through structure-activity relationships makes it particularly valuable for medicinal chemists. Recent studies have explored its potential in developing targeted therapies, especially in areas like kinase inhibition and receptor modulation. The fluorine substitution pattern in this phosphine compound often enhances metabolic stability and bioavailability of resulting drug candidates.

The material science community has embraced Bis(4-fluorophenyl)phosphine CAS 25186-17-8 for its applications in advanced polymer systems and nanomaterial fabrication. Its incorporation into coordination polymers has led to materials with tunable luminescent properties, finding applications in OLED technology and sensor development. The compound's thermal stability and compatibility with various processing techniques make it attractive for next-generation electronic materials.

Market analysis indicates growing demand for high-purity Bis(4-fluorophenyl)phosphine, driven by expanding research in green chemistry initiatives and catalytic processes. Manufacturers are responding with improved synthesis protocols that emphasize atom economy and reduced waste generation. The compound's role in asymmetric synthesis continues to be an area of active investigation, with potential implications for the production of chiral pharmaceuticals and fine chemicals.

From a safety perspective, proper handling of Bis(4-fluorophenyl)phosphine 25186-17-8 requires standard laboratory precautions. While not classified as highly hazardous, its phosphorus-containing structure necessitates appropriate storage conditions to maintain stability. Researchers frequently inquire about compatibility with common solvents and long-term storage recommendations, reflecting the compound's increasing laboratory utilization.

The synthesis of Bis(4-fluorophenyl)phosphine derivatives has evolved significantly, with modern methods focusing on catalytic approaches rather than traditional stoichiometric routes. This shift aligns with the broader trend toward sustainable chemical manufacturing. Recent publications have highlighted novel microwave-assisted synthesis techniques that improve yield and purity while reducing reaction times.

Analytical characterization of Bis(4-fluorophenyl)phosphine CAS No. 25186-17-8 typically involves NMR spectroscopy (particularly 31P and 19F NMR), mass spectrometry, and elemental analysis. These techniques ensure product quality and verify the absence of common byproducts. The compound's spectroscopic fingerprints have been well-documented in the literature, facilitating its identification in complex mixtures.

Looking forward, the applications of Bis(4-fluorophenyl)phosphine are expected to expand into emerging fields such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). Its potential in energy storage materials and photocatalytic systems represents an exciting frontier for research. The compound's versatility ensures it will remain a focus of innovation in both academic and industrial settings.

For researchers considering Bis(4-fluorophenyl)phosphine 25186-17-8 for their projects, numerous resources are available regarding handling protocols, synthetic applications, and safety data. The compound's commercial availability from multiple suppliers has increased accessibility, while continued methodological improvements promise to enhance its utility across diverse chemical disciplines.